5-{4-[2-(4-methoxyphenoxy)ethoxy]benzylidene}-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione

• IUPAC Name: 5-[[4-[2-(4-methoxyphenoxy)ethoxy]phenyl]methylidene]-1,3-dimethyl-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C22H22N2O6/c1-23-20(25)19(21(26)24(2)22(23)27)14-15-4-6-17(7-5-15)29-12-13-30-18-10-8-16(28-3)9-11-18/h4-11,14H,12-13H2,1-3H3
• InChI Key: ZEAIHYOEMZRROG-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(=CC2=CC=C(C=C2)OCCOC3=CC=C(C=C3)OC)C(=O)N(C1=O)C
• Molecular Formula: C22H22N2O6
• Molecular Weight: 410.4 g/mol

Description

This compound is a derivative of pyrimidinetrione, which is a type of heterocyclic compound. Pyrimidinetriones are known to have various biological activities and are used in the synthesis of a variety of pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The pyrimidinetrione ring, the methoxyphenoxy group, and the benzylidene group would all contribute to the overall structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the ether and the pyrimidinetrione ring could impact its solubility, while the benzylidene group could influence its reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being used as a pharmaceutical, its mechanism of action would depend on the specific biological target it’s designed to interact with.

Future Directions

The future directions for this compound would likely depend on its intended use and the results of further studies. If it shows promise in preliminary studies, it could be further developed and optimized.